Cas no 1575718-30-7 (N-[2-(Cycloheptylamino)ethyl]-2-nitrobenzenesulfonamide)

• Product Name: N-[2-(Cycloheptylamino)ethyl]-2-nitrobenzenesulfonamide
• CAS No: 1575718-30-7
• MF: C₁₅H₂₄ClN₃O₄S
• MW: 377.886761665344
• CID: 6567424
• PubChem ID: 119135652
• Update Time: 2025-10-31

N-[2-(Cycloheptylamino)ethyl]-2-nitrobenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(Cycloheptylamino)ethyl]-2-nitrobenzenesulfonamide

• Inchi： 1S/C15H23N3O4S.ClH/c19-18(20)14-9-5-6-10-15(14)23(21,22)17-12-11-16-13-7-3-1-2-4-8-13;/h5-6,9-10,13,16-17H,1-4,7-8,11-12H2;1H
• InChI Key： VZEAKBZUSZZYFJ-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1N(=O)=O)(=O)(=O)NCCNC1CCCCCC1.Cl

Additional information on N-[2-(Cycloheptylamino)ethyl]-2-nitrobenzenesulfonamide

Professional Introduction to N-[2-(Cycloheptylamino)ethyl]-2-nitrobenzenesulfonamide (CAS No. 1575718-30-7)

N-[2-(Cycloheptylamino)ethyl]-2-nitrobenzenesulfonamide, identified by its CAS number 1575718-30-7, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to the class of sulfonamides, which are well-known for their diverse biological activities and therapeutic potential. The structural features of this molecule, particularly the presence of a cycloheptylamino group and a nitrobenzenesulfonamide moiety, contribute to its unique chemical properties and make it a subject of interest for further investigation.

The cycloheptylamino substituent in N-[2-(Cycloheptylamino)ethyl]-2-nitrobenzenesulfonamide plays a crucial role in determining its pharmacokinetic behavior and interaction with biological targets. Cycloalkylamines are known to influence the solubility, metabolic stability, and binding affinity of molecules, making them valuable in drug design. The incorporation of this group into the sulfonamide framework suggests potential applications in developing novel therapeutic agents with improved pharmacological profiles.

The 2-nitrobenzenesulfonamide moiety is another key feature that contributes to the compound's reactivity and biological activity. Nitroaromatic compounds have been extensively studied due to their role as intermediates in various synthetic pathways and their potential as bioactive molecules. The sulfonamide functional group further enhances the compound's ability to interact with biological targets, such as enzymes and receptors, by providing a polar and charged surface that can facilitate binding.

In recent years, there has been growing interest in sulfonamides as pharmacophores due to their broad spectrum of biological activities. These activities include antimicrobial, anti-inflammatory, anticancer, and antiviral properties. N-[2-(Cycloheptylamino)ethyl]-2-nitrobenzenesulfonamide has been investigated for its potential in several therapeutic areas. For instance, studies have suggested that sulfonamides can modulate enzyme activity by acting as competitive inhibitors or substrates. The presence of both the cycloheptylamino and nitrobenzenesulfonamide groups may enhance its ability to interact with specific enzymes or receptors, leading to targeted therapeutic effects.

The synthesis of N-[2-(Cycloheptylamino)ethyl]-2-nitrobenzenesulfonamide involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the cycloheptylamino group typically involves nucleophilic substitution or condensation reactions, while the nitrobenzenesulfonamide moiety is often introduced through nitration followed by sulfonation or sulfonylation. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions or enzymatic modifications, may be employed to achieve high yields and purity levels.

The pharmacological evaluation of N-[2-(Cycloheptylamino)ethyl]-2-nitrobenzenesulfonamide has revealed promising results in preclinical studies. These studies have focused on assessing its efficacy in models of inflammation, infection, and cancer. The compound has shown potential in inhibiting key enzymes involved in these pathological processes, such as cyclooxygenase-2 (COX-2) or matrix metalloproteinases (MMPs). Additionally, its ability to cross the blood-brain barrier may make it suitable for treating central nervous system disorders.

The structural diversity of sulfonamides allows for the exploration of various analogs with enhanced pharmacological properties. By modifying the substituents on the sulfonamide core, researchers can fine-tune the biological activity and selectivity of these compounds. For example, variations in the cycloalkylamine group or the nitroaromatic ring can significantly alter the compound's interaction with biological targets. This flexibility makes N-[2-(Cycloheptylamino)ethyl]-2-nitrobenzenesulfonamide a valuable scaffold for developing novel drug candidates.

In conclusion, N-[2-(Cycloheptylamino)ethyl]-2-nitrobenzenesulfonamide (CAS No. 1575718-30-7) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features, including the cycloheptylamino and 2-nitrobenzenesulfonamide moieties, contribute to its diverse biological activities and make it a promising candidate for further development. Ongoing research efforts aim to elucidate its mechanism of action and explore new therapeutic applications.